Cas no 773887-02-8 (1H-Indole-3-carbonitrile, 5-bromo-7-methyl-)

• Product Name: 1H-Indole-3-carbonitrile, 5-bromo-7-methyl-
• CAS No: 773887-02-8
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• CID: 1784154
• PubChem ID: 21102198
• Update Time: 2025-04-21

1H-Indole-3-carbonitrile, 5-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 5-bromo-7-methyl-
• 5-Bromo-7-methyl-1H-indole -3-carbonitrile
• 5-Bromo-7-methyl-1H-indole-3-carbonitrile
• 773887-02-8
• SCHEMBL3608578
• DB-206988
• ZQJFSYASHBQGOQ-UHFFFAOYSA-N

• Inchi： 1S/C10H7BrN2/c1-6-2-8(11)3-9-7(4-12)5-13-10(6)9/h2-3,5,13H,1H3
• InChI Key： ZQJFSYASHBQGOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C#N)=CN2

Computed Properties

• Exact Mass: 233.97931
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles